Cas no 392288-56-1 (2,2-dimethyl-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylpropanamide)

• Product Name: 2,2-dimethyl-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylpropanamide
• CAS No: 392288-56-1
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 5943915
• PubChem ID: 3407730
• Update Time: 2025-05-22

2,2-dimethyl-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylpropanamide
• Propanamide, N-[2,6-dihydro-2-(3-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-2,2-dimethyl-
• 2,2-dimethyl-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide
• 392288-56-1
• AKOS024576401
• F0396-0353
• Oprea1_060511
• N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pivalamide
• 2,2-dimethyl-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide

• Inchi： 1S/C17H21N3OS/c1-11-6-5-7-12(8-11)20-15(18-16(21)17(2,3)4)13-9-22-10-14(13)19-20/h5-8H,9-10H2,1-4H3,(H,18,21)
• InChI Key： PIZLDRQIIMBLJH-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC(C)=C2)N=C2CSCC2=1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 315.14053348g/mol
• Monoisotopic Mass: 315.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 533.8±50.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)

Additional information on 2,2-dimethyl-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylpropanamide

Compound CAS No 392288-56-1: 2,2-Dimethyl-N-(2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)propanamide

The compound CAS No 392288-56-1, also known as 2,2-dimethyl-N-(2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)propanamide, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrazoles, which are known for their unique properties and potential applications in drug discovery and materials science.

The molecular structure of this compound is characterized by a thienopyrazole ring system fused with a thiophene moiety. The presence of the thienopyrazole core imparts unique electronic properties to the molecule, making it a promising candidate for various applications. Recent studies have highlighted its potential as a ligand in transition metal catalysis and as a building block for more complex molecular architectures.

One of the key features of this compound is its ability to act as a versatile scaffold for further functionalization. Researchers have explored its reactivity under various synthetic conditions, leading to the development of novel derivatives with enhanced biological activity. For instance, modifications to the substituents on the thienopyrazole ring have been shown to significantly influence the compound's pharmacokinetic properties, making it a valuable tool in drug design.

In terms of synthesis, the preparation of this compound involves a multi-step process that typically begins with the formation of the thienopyrazole core. This is followed by subsequent functionalization steps to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for therapeutic interventions in various disease states.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicological profile. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental impact.

Looking ahead, the versatility of this compound suggests that it will continue to play a significant role in both academic research and industrial applications. Its unique combination of structural features and functional properties positions it as a valuable asset in the development of new materials and pharmaceuticals.